Cas no 2092724-93-9 (1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2092724-93-9
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 5723720
• PubChem ID: 121211910
• Update Time: 2025-07-02

1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-2469
• 1-(chloromethyl)-5-ethyl-3-thiophen-2-ylpyrazole
• 2092724-93-9
• AKOS026722064
• 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole
• starbld0042720

• Inchi： 1S/C10H11ClN2S/c1-2-8-6-9(12-13(8)7-11)10-4-3-5-14-10/h3-6H,2,7H2,1H3
• InChI Key： DGUODWMHTUQXTE-UHFFFAOYSA-N
• SMILES： ClCN1C(=CC(C2=CC=CS2)=N1)CC

Computed Properties

• Exact Mass: 226.0331472g/mol
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole

Introduction to 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2092724-93-9)

1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2092724-93-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its wide-ranging applications in drug discovery and development. The presence of a chloromethyl group, an ethyl substituent, and a thiophen-2-yl moiety in its molecular structure endows it with distinct chemical reactivity and functional versatility, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular framework of 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole incorporates a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This core structure is known to exhibit significant interactions with biological targets, including enzymes and receptors, due to its ability to form hydrogen bonds and π-stacking interactions. The chloromethyl group at the 1-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial for further derivatization. The ethyl substituent at the 5-position enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability—a key factor in drug bioavailability. Additionally, the thiophen-2-yl group contributes to the compound’s aromaticity and electronic properties, influencing its reactivity and binding affinity.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their demonstrated efficacy across various therapeutic areas. Studies have highlighted the potential of pyrazole-based compounds in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The structural features of 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole make it particularly intriguing for investigating its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that mimic natural products with known therapeutic benefits.

One of the most compelling aspects of this compound is its utility in constructing more elaborate structures through functional group transformations. The chloromethyl moiety serves as a versatile handle for introducing various nucleophiles, enabling the synthesis of thiazoles, oxazoles, and other heterocycles that are prevalent in biologically active agents. For instance, recent studies have demonstrated the successful incorporation of this compound into libraries of sulfonamide derivatives, which have shown promise in preclinical trials for their antimicrobial properties. The thiophen-2-yl group further enhances these possibilities by allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl systems found in many drugs.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their structural diversity and biological relevance. Pyrazoles, in particular, have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities. The introduction of electron-withdrawing or electron-donating groups can modulate the electronic properties of these molecules, thereby fine-tuning their biological responses. In this context, 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole stands out as a versatile building block that can be tailored to target specific disease mechanisms.

Recent advancements in computational chemistry have also contributed to the understanding of how this compound might interact with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential pockets on enzymes or receptors where modifications could enhance activity. These virtual screening approaches have accelerated the discovery process by allowing researchers to prioritize candidates based on predicted interactions rather than relying solely on empirical testing. The combination of experimental synthesis with computational modeling has been particularly effective in optimizing derivatives like 1-(chloromethyl)-5-ethyl-3-(thiophen-2-yl)-1H-pyrazole for improved pharmacological profiles.

The synthetic pathways for preparing this compound have also seen significant innovation. Modern methodologies emphasize green chemistry principles by minimizing waste and maximizing yields through catalytic processes or flow chemistry techniques. For example, recent reports detail efficient one-pot syntheses that integrate multiple reaction steps into a single vessel, reducing purification demands and improving scalability. Such advancements not only streamline production but also align with global efforts toward sustainable chemical manufacturing.

The broader significance of this compound extends beyond mere structural novelty; it represents a convergence point where medicinal chemistry meets materials science. Functionalized pyrazoles like this one are being explored not only as drug candidates but also as components in advanced materials such as organic semiconductors or luminescent probes used in diagnostic imaging. This dual functionality underscores how interdisciplinary research can unlock new applications from seemingly specialized molecules.

In conclusion,1-(chloromethyl)-5-ethyl-3-(thiophen-2-ylium)-1H-pyrazole (CAS No. 2092724- 93- 9) exemplifies how strategic molecular design can yield compounds with multiple potentials across different scientific domains. Its unique combination of reactive handles—such as the electrophilic chloromethyl group, the lipophilic ethyl substituent, and the electron-deficient thiophene ring—makes it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues, this molecule will likely inspire further innovations both within academia and industry, solidifying its place among key intermediates driving progress toward new treatments and technologies.